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Compound of Interest

Compound Name: 4-Ethylpiperidine hydrochloride

Cat. No.: B138099

An In-Depth Technical Guide to 4-Ethylpiperidine Hydrochloride: Molecular Weight, Formula,
and Characterization

Abstract

This technical guide provides a comprehensive overview of 4-Ethylpiperidine hydrochloride,
a pivotal building block in synthetic chemistry and pharmaceutical development. The document
delineates the fundamental physicochemical properties of this compound, focusing on its
molecular formula and weight. It further outlines a detailed, field-proven protocol for the
empirical determination of its molecular weight via mass spectrometry, offering insights into the
causal reasoning behind key experimental steps. This guide is intended for researchers,
scientists, and drug development professionals who require a thorough and practical
understanding of this compound's core characteristics.

Introduction: The Significance of 4-Ethylpiperidine
Hydrochloride

4-Ethylpiperidine hydrochloride is a heterocyclic organic compound that belongs to the
piperidine family. Piperidine and its derivatives are ubiquitous structural motifs in a vast array of
natural products and synthetic pharmaceuticals, exhibiting a wide range of biological activities.
The hydrochloride salt of 4-Ethylpiperidine enhances its stability and aqueous solubility, making
it a more amenable reagent for various chemical transformations and for use in biological
assays. A precise understanding of its molecular formula and weight is a critical first principle
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for its application in stoichiometric calculations, formulation development, and analytical
characterization. This guide serves as an authoritative resource for these fundamental
properties.

Core Physicochemical Properties

The identity and purity of a chemical compound are established by its unique set of physical
and chemical properties. For 4-Ethylpiperidine hydrochloride, the molecular formula and
molecular weight are the most critical identifiers.

Molecular Formula and Structure

The molecular formula for 4-Ethylpiperidine hydrochloride is C7TH16CIN[1][2][3]. This formula
indicates the presence of 7 carbon atoms, 16 hydrogen atoms, 1 chlorine atom, and 1 nitrogen
atom. The structure consists of a piperidine ring substituted with an ethyl group at the fourth
position. The nitrogen atom of the piperidine ring is protonated and forms an ionic bond with a
chloride ion.

The chemical structure can be visualized as follows:

Caption: Chemical structure of 4-Ethylpiperidine hydrochloride.

Molecular Weight

The molecular weight of 4-Ethylpiperidine hydrochloride is a cornerstone for all quantitative
applications. It is calculated by summing the atomic weights of all constituent atoms in the
molecular formula. The accepted molecular weight is approximately 149.66 g/mol [1][2].

The table below provides a detailed breakdown of the molecular weight calculation based on
the atomic weights of the constituent elements.
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Atomic Weight Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 7 12.011 84.077
Hydrogen H 16 1.008 16.128
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Total 149.665

Experimental Determination of Molecular Weight: A
Self-Validating Protocol

While the theoretical molecular weight is a calculated value, its empirical verification is a critical
step in compound identification and quality control. Mass spectrometry is the gold standard for
this purpose. The following protocol outlines a robust method for determining the molecular
weight of 4-Ethylpiperidine hydrochloride.

Principle of Mass Spectrometry

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of
ionized molecules. In the context of 4-Ethylpiperidine hydrochloride, the technique will be
used to identify the molecular ion of the free base (4-Ethylpiperidine), from which the molecular
weight of the hydrochloride salt can be confirmed.

Step-by-Step Experimental Workflow

e Sample Preparation:
o Accurately weigh approximately 1 mg of 4-Ethylpiperidine hydrochloride.

o Dissolve the sample in 1 mL of a suitable solvent, such as methanol or acetonitrile, to
create a 1 mg/mL stock solution. The choice of a volatile solvent is crucial for efficient
ionization.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b138099?utm_src=pdf-body
https://www.benchchem.com/product/b138099?utm_src=pdf-body
https://www.benchchem.com/product/b138099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Prepare a dilute working solution (e.g., 10 pg/mL) by diluting the stock solution with the
same solvent. This prevents detector saturation and promotes the formation of single-
charged ions.

¢ Instrumentation and lonization:

o Utilize an electrospray ionization (ESI) mass spectrometer. ESI is a soft ionization
technique that minimizes fragmentation, making it ideal for determining the molecular
weight of intact molecules.

o Set the instrument to positive ion mode. The nitrogen atom in the piperidine ring is basic
and readily accepts a proton, forming a positive ion.

o Data Acquisition:

o Infuse the working solution into the mass spectrometer at a constant flow rate (e.g., 5-10
pL/min).

o Acquire the mass spectrum over a relevant m/z range (e.g., 50-500). This range is chosen
to comfortably encompass the expected molecular ion.

o Data Analysis and Interpretation:

o The expected molecular ion for the free base (4-Ethylpiperidine, C7H15N) is [M+H]+,
where M is the molecular weight of the free base (113.20 g/mol )[4]. Therefore, a
prominent peak should be observed at an m/z of approximately 114.2.

o The presence of this peak confirms the molecular weight of the cationic portion of the
molecule. The molecular weight of the hydrochloride salt is then confirmed by adding the
atomic weight of chlorine.

The following diagram illustrates the experimental workflow:
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Caption: Workflow for molecular weight determination by ESI-MS.
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Conclusion

This guide has provided a detailed examination of the molecular formula and weight of 4-
Ethylpiperidine hydrochloride, grounding these fundamental properties in authoritative data.
The delineated experimental protocol for molecular weight determination offers a practical, self-
validating framework for researchers. A thorough understanding and empirical confirmation of
these core characteristics are indispensable for the successful application of this compound in
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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